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Cat. No.: B1199100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,4'-Oxydibenzoic acid, also known as 4,4'-oxybis(benzoic acid) or 4,4'-dicarboxydiphenyl

ether, is an aromatic dicarboxylic acid with significant applications in the synthesis of high-

performance polymers. Its rigid structure, conferred by two benzoic acid moieties linked via a

flexible ether bridge, imparts desirable thermal and mechanical properties to resulting

materials. This document provides a detailed overview of the molecular structure, chemical

formula, and key physicochemical properties of 4,4'-oxydibenzoic acid. It also outlines a

common synthetic protocol and presents relevant characterization data.

Molecular Structure and Formula
4,4'-Oxydibenzoic acid is an organic compound characterized by two benzoic acid groups

connected by an ether linkage at the para positions. This structure provides a combination of

rigidity from the phenyl rings and flexibility from the ether bond.

The fundamental chemical identity of 4,4'-Oxydibenzoic acid is defined by its molecular

formula and IUPAC name.

Molecular Formula: C₁₄H₁₀O₅[1][2][3][4][5][6]

IUPAC Name: 4-(4-carboxyphenoxy)benzoic acid[5]
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SMILES: O(C1=CC=C(C(O)=O)C=C1)C2=CC=C(C(O)=O)C=C2[2]

InChI Key: WVDRSXGPQWNUBN-UHFFFAOYSA-N[2][4]

Below is a two-dimensional representation of the molecular structure of 4,4'-Oxydibenzoic
acid.
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Figure 1: 2D Molecular Structure of 4,4'-Oxydibenzoic Acid
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Figure 1: 2D Molecular Structure of 4,4'-Oxydibenzoic Acid
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Physicochemical Properties
A summary of the key physicochemical properties of 4,4'-Oxydibenzoic acid is presented in

the table below. These properties are crucial for understanding its behavior in various chemical

and physical processes.

Property Value Reference

Molecular Weight 258.23 g/mol [1][5][6]

Appearance
White to almost white powder

or crystalline solid
[2][6]

Melting Point >285 °C; 313-332 °C; 329 °C [3][6]

Boiling Point 256-259 °C

Density 1.4 ± 0.1 g/cm³

Water Solubility Insoluble

pKa 3.94 ± 0.10 (Predicted) [7]

Spectroscopic Data
Spectroscopic data are essential for the structural elucidation and characterization of 4,4'-
Oxydibenzoic acid. Key spectral information is available from various sources.

Spectroscopic Technique Data Availability Source

¹H NMR Available [5][8]

¹³C NMR Available [9]

FTIR Available [5][9]

UV-Vis Available [5]

Mass Spectrometry (GC-MS) Available [5]

Raman Spectroscopy Available [5]
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Crystallographic Data
The crystal structure of 4,4'-Oxydibenzoic acid has been determined by single-crystal X-ray

diffraction. In the solid state, the carboxyl groups are linked by centrosymmetric O—H⋯O

hydrogen bonds, forming a zigzag chain.[10] Each carboxyl group is coplanar with its attached

aromatic ring, and the dihedral angle between these two planes is approximately 72.56 (5)°.

[10]

Experimental Protocols
Synthesis of 4,4'-Oxydibenzoic Acid
A common method for the preparation of 4,4'-Oxydibenzoic acid involves the condensation

reaction of 4-chlorobenzoic acid and 4-hydroxybenzoic acid.[7][11]

Materials:

4-chlorobenzoic acid

4-hydroxybenzoic acid

Acid-binding agent (e.g., potassium carbonate)

Polar high-boiling point solvent (e.g., N,N-dimethylformamide - DMF)

Water

Procedure:

To a reaction vessel, add 4-chlorobenzoic acid, 4-hydroxybenzoic acid, and an acid-binding

agent to a polar high-boiling point solvent.

Heat the reaction mixture to a temperature between 140-280°C.

Maintain this temperature and monitor the reaction until the concentration of 4-chlorobenzoic

acid in the reaction system is between 0.1-0.5%.

After the reaction is complete, cool the mixture.
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Dilute the reaction system with water to reduce the mass concentration of the polar solvent

to 20-60%.

The product, 4,4'-Oxydibenzoic acid, will precipitate out of the solution.

Collect the precipitate by filtration and wash with water.

Dry the product to obtain 4,4'-Oxydibenzoic acid.

Below is a diagram illustrating the general workflow for the synthesis of 4,4'-Oxydibenzoic
acid.
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Figure 2: Synthesis Workflow for 4,4'-Oxydibenzoic Acid
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Figure 2: Synthesis Workflow for 4,4'-Oxydibenzoic Acid
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4,4'-Oxydibenzoic acid is a valuable monomer in polymer chemistry, particularly for the

synthesis of high-performance polymers such as polyesters and polyamides.[2][6] Its

incorporation into polymer backbones enhances thermal stability and mechanical strength.[6] It

is also a key intermediate in the production of liquid crystal polymers (LCPs), which are utilized

in advanced applications within the electronics and telecommunications industries.[6][7]

Furthermore, its potential use in drug delivery systems is being explored due to its

biocompatibility and functional properties.[6]

Safety Information
4,4'-Oxydibenzoic acid is classified as an irritant, causing skin and serious eye irritation.[3][5]

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves and safety glasses, should be followed when handling this compound. For

detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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